Cas no 1695193-43-1 (5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine)

• Product Name: 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine
• CAS No: 1695193-43-1
• MF: C₇H₁₀F₃N₅
• MW: 221.183010578156
• CID: 6007729
• PubChem ID: 136840249
• Update Time: 2025-11-07

5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine
• EN300-1118198
• 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• 1695193-43-1

• Inchi： 1S/C7H10F3N5/c1-3-2-4(7(8,9)10)15-6(12-3)13-5(11)14-15/h3-4H,2H2,1H3,(H3,11,12,13,14)
• InChI Key： SXDYORMCGYBRRH-UHFFFAOYSA-N
• SMILES： FC(C1CC(C)NC2=NC(N)=NN12)(F)F

Computed Properties

• Exact Mass: 221.08882983g/mol
• Monoisotopic Mass: 221.08882983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-amine

Introduction to 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-apyrimidin-2-amine (CAS No. 1695193-43-1)

The compound 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-apyrimidin-2-amine (CAS No. 1695193-43-1) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the triazoloapyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of a trifluoromethyl group at the 7-position and a methyl group at the 5-position introduces unique electronic and steric properties that contribute to its pharmacological potential.

Recent research in the domain of nitrogen-containing heterocycles has highlighted the importance of triazoloapyrimidines as scaffolds for developing novel therapeutic agents. These compounds exhibit remarkable binding affinity to various biological targets, making them attractive candidates for drug discovery. The structural framework of 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-apyrimidin-2-amine incorporates key features that enhance its interaction with enzymes and receptors involved in critical cellular pathways.

In particular, the trifluoromethyl substituent is well-documented for its ability to modulate metabolic stability and binding affinity. This group often increases lipophilicity while maintaining metabolic resistance, a desirable trait in drug candidates. The methyl group at the 5-position further fine-tunes the electronic properties of the molecule, influencing its reactivity and interactions with biological targets. These structural elements collectively contribute to the compound's potential as an inhibitor or modulator of key biological processes.

Current studies in medicinal chemistry have demonstrated that derivatives of triazoloapyrimidines exhibit promising activity against a range of diseases, including cancer and infectious disorders. The specific arrangement of atoms in 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-apyrimidin-2-amine has been shown to interact with enzymes such as kinases and phosphodiesterases, which are pivotal in regulating cellular signaling pathways. This interaction can lead to therapeutic effects by modulating processes such as cell proliferation and apoptosis.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations play a crucial role in constructing the complex heterocyclic core. These synthetic strategies ensure that the final product meets stringent quality standards required for preclinical and clinical studies.

Preclinical research on 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1,2,4triazolo[1,5-apyrimidin-2-amine has revealed intriguing pharmacological profiles. In vitro assays have indicated potent activity against several disease-relevant targets without significant toxicity at effective concentrations. These findings underscore the compound's potential as a lead molecule for further development into a novel therapeutic agent. Additionally, structural modifications based on initial results have provided insights into optimizing potency and selectivity for specific biological pathways.

The integration of computational chemistry techniques has further enhanced our understanding of the compound's behavior. Molecular modeling studies have been instrumental in predicting binding modes and interactions with biological targets. These simulations have guided rational design modifications aimed at improving pharmacokinetic properties such as solubility and bioavailability. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly.

The role of trifluoromethyl groups in enhancing pharmacological activity is well-established in literature. This substituent not only improves metabolic stability but also influences receptor binding affinity through steric and electronic effects. In contrast to traditional halogenated compounds like chloro or fluoro substituents, trifluoromethyl groups often provide superior pharmacokinetic profiles due to their resistance to oxidative degradation by cytochrome P450 enzymes.

Similarly, methyl groups contribute to fine-tuning electronic distributions within heterocyclic systems, influencing both reactivity and binding interactions. The combination of these two substituents in 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-1